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Compound of Interest

Compound Name: Cobalt(2+) selenate

Cat. No.: B088123 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, synthesis, and

thermal behavior of Cobalt(II) selenate and its hydrated forms. The information is curated for

professionals in research and development who require detailed chemical and physical data,

as well as experimental methodologies.

Core Properties of Cobalt(II) Selenate and its
Hydrates
Cobalt(II) selenate is an inorganic compound with the chemical formula CoSeO₄. While the

anhydrous form (CAS 14590-19-3) is known, it is the hydrated forms, particularly the

pentahydrate and tetrahydrate, that are more extensively characterized in scientific literature.

The anhydrous form's physical properties such as melting and boiling points are not well-

defined, as it is typically produced by the thermal decomposition of its hydrates.

Quantitative Data Summary
The following tables summarize the key quantitative data for the anhydrous and common

hydrated forms of Cobalt(II) selenate.

Table 1: Physical and Chemical Properties of Anhydrous Cobalt(II) Selenate
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Property Value Reference

CAS Number 14590-19-3 [1]

Molecular Formula CoO₄Se [1]

Molecular Weight 201.90 g/mol [1]

Appearance Solid [2]

Melting Point N/A [2]

Boiling Point N/A [2]

Density N/A [2]

Solubility in H₂O N/A [2]

Table 2: Properties of Cobalt(II) Selenate Hydrates

Property
Cobalt(II) Selenate
Pentahydrate
(CoSeO₄·5H₂O)

Cobalt(II) Selenate
Tetrahydrate
(CoSeO₄·4H₂O)

Molecular Weight 291.97 g/mol Not specified

Appearance Red triclinic crystals Not specified

Density 2.51 g/cm³ Not specified

Thermal Behavior Decomposes on heating Not specified

Crystal System Triclinic Not specified

Experimental Protocols
Detailed methodologies for the synthesis and characterization of Cobalt(II) selenate and its

precursors are crucial for reproducible research. The following protocols are based on

established scientific literature.

Synthesis of Cobalt(II) Selenite Dihydrate
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This protocol describes the preparation of Cobalt(II) selenite dihydrate, a related precursor.

Materials:

Selenium dioxide (SeO₂)

Cobalt(II) acetate

Glacial acetic acid

Methanol

Ether

Procedure:

Prepare a solution of 2.22 g (20 mmol) of selenium dioxide in 100 ml of 50% acetic acid.

In a separate beaker, dissolve 10 mmol of the metal acetate in 100 ml of glacial acetic acid,

and heat the solution.

Gradually add the selenium dioxide solution to the hot metal acetate solution while

continuously stirring.

A precipitate of the normal selenite will form. Filter the precipitate.

Wash the precipitate with 50% acetic acid, followed by methanol, and then ether.

Air-dry the resulting normal selenite.[3]

Thermal Decomposition of Hydrated Cobalt(II) Selenite
This protocol outlines the investigation of the thermal decomposition of hydrated Cobalt(II)

selenite.

Instrumentation:

Thermogravimetric Analyzer (TGA)
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Differential Thermal Analyzer (DTA)

Air-oven

FT-IR Spectrometer

Procedure:

Trace the thermal decomposition of the transition metal selenite dihydrates from 50-700°C

using TGA/DTA measurements.

Heat the selenite samples in an air-oven to various temperatures as determined from the

TGA/DTA curves, where different colored products are obtained.

Determine the structures of the initial selenites and the thermal intermediates through

chemical analyses and FT-IR spectral measurements.

For cobalt selenite, observe gradual changes in the FT-IR spectra upon thermal treatment up

to 225°C, where water loss results in the observation of primarily selenite anions.[3]

Visualized Experimental Workflow
The following diagram illustrates a generalized workflow for the synthesis and thermal analysis

of cobalt selenate hydrates, leading to the formation of anhydrous cobalt selenate and its

subsequent decomposition to cobalt oxide.
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Synthesis and Thermal Decomposition of Cobalt(II) Selenate

Synthesis of Hydrated Cobalt(II) Selenate

Thermal Decomposition

Starting Materials
(e.g., Cobalt(II) salt, Selenic Acid)
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(Precipitation/Crystallization)

Filtration and Washing
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Hydrated Cobalt(II) Selenate

Proceed to
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(CoSeO4)

Further Heating

Cobalt Oxide
(e.g., Co3O4)
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Caption: Workflow for Cobalt(II) Selenate Synthesis and Decomposition.
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Concluding Remarks
This guide provides essential technical information on Cobalt(II) selenate for the scientific

community. The lack of extensive data on the anhydrous form highlights a potential area for

further research. The provided experimental protocols offer a foundation for the synthesis and

analysis of cobalt-selenium compounds. Researchers are encouraged to consult the cited

literature for more detailed information and to adapt these methodologies to their specific

research needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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